1-(Mesitylsulfonyl)pyrrolidine

• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• IUPAC Name: 1-(2,4,6-trimethylphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C13H19NO2S/c1-10-8-11(2)13(12(3)9-10)17(15,16)14-6-4-5-7-14/h8-9H,4-7H2,1-3H3
• InChI Key: BJQGTRMOFVXKGW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCC2)C
• solubility: 30.4 [ug/mL]

Description

1-(Mesitylsulfonyl)pyrrolidine, commonly known as MSP, is a versatile reagent widely used in organic synthesis. It is a white crystalline solid with a molecular weight of 267.38 g/mol and a melting point of 73-75°C. MSP has gained significant attention in recent years due to its diverse applications in chemical reactions, including asymmetric synthesis, cyclization, and cross-coupling reactions.

Mechanism of Action

The mechanism of action of MSP involves the formation of a stable complex with the substrate, which leads to the generation of a chiral center. The resulting product is then obtained in high enantiomeric excess.
Biochemical and Physiological Effects:
MSP has no known biochemical or physiological effects, and it is not used as a drug or medication.

Advantages and Limitations for Lab Experiments

MSP has several advantages in laboratory experiments, including its ability to act as a chiral auxiliary in asymmetric synthesis, its ease of use, and its compatibility with a wide range of substrates. However, MSP has some limitations, including its high cost and its limited availability.

Future Directions

There are several potential future directions for the use of MSP in scientific research. These include its application in the synthesis of new compounds, its use as a chiral auxiliary in novel reactions, and its incorporation into new organocatalysts and ligands for transition metal-catalyzed reactions. Additionally, the development of new methods for the synthesis of MSP could lead to increased availability and lower costs, making it more accessible to researchers.

Synthesis Methods

MSP can be synthesized through several methods, including the reaction of mesitylene with pyrrolidine and sulfur dioxide, followed by oxidation with hydrogen peroxide. Another method involves the reaction of pyrrolidine with mesityl chloride in the presence of a base such as sodium hydride. The resulting product is then treated with sulfur dioxide to yield MSP.

Scientific Research Applications

MSP has been widely used in scientific research due to its ability to act as a chiral auxiliary in asymmetric synthesis. It has been used in the synthesis of a variety of compounds, including natural products, pharmaceuticals, and agrochemicals. MSP has also been used in the preparation of organocatalysts and ligands for transition metal-catalyzed reactions.